Cas no 2228563-39-9 (4,4,5,5-tetrafluoro-3,3-dimethylpent-1-yne)

• Product Name: 4,4,5,5-tetrafluoro-3,3-dimethylpent-1-yne
• CAS No: 2228563-39-9
• MF: C₇H₈F₄
• MW: 168.132036209106
• CID: 5798111
• PubChem ID: 165633297
• Update Time: 2025-07-23

4,4,5,5-tetrafluoro-3,3-dimethylpent-1-yne Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetrafluoro-3,3-dimethylpent-1-yne
• EN300-1947045
• 2228563-39-9

• Inchi： 1S/C7H8F4/c1-4-6(2,3)7(10,11)5(8)9/h1,5H,2-3H3
• InChI Key： ISVBSTXXQNVGFS-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(C(C#C)(C)C)F

Computed Properties

• Exact Mass: 168.05621290g/mol
• Monoisotopic Mass: 168.05621290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Additional information on 4,4,5,5-tetrafluoro-3,3-dimethylpent-1-yne

Professional Introduction to Compound with CAS No. 2228563-39-9 and Product Name: 4,4,5,5-tetrafluoro-3,3-dimethylpent-1-yne

The compound with the CAS number 2228563-39-9 and the product name 4,4,5,5-tetrafluoro-3,3-dimethylpent-1-yne represents a significant advancement in the field of specialty chemicals. This highly fluorinated alkyne has garnered attention due to its unique structural properties and potential applications in various scientific domains. The presence of multiple fluorine atoms and a terminal alkyne functionality imparts distinct electronic and steric characteristics, making it a versatile building block for synthetic chemistry.

Fluorinated compounds have long been recognized for their role in pharmaceuticals, agrochemicals, and materials science due to the strong C-F bond and the ability to modulate biological activity through fluorine substitution. The compound 4,4,5,5-tetrafluoro-3,3-dimethylpent-1-yne is no exception. Its molecular structure combines the reactivity of an alkyne with the stability provided by perfluorinated groups. This combination opens up new avenues for the development of novel materials and bioactive molecules.

Recent research has highlighted the utility of fluorinated alkynes in the synthesis of complex organic molecules. The strained ring system in 4,4,5,5-tetrafluoro-3,3-dimethylpent-1-yne can be exploited to develop highly functionalized derivatives that exhibit enhanced chemical diversity. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional substituents at specific positions within the molecule. These reactions are particularly valuable in constructing pharmacophores for drug discovery.

In the realm of pharmaceutical research, fluorinated alkynes have shown promise as intermediates for developing new therapeutic agents. The electron-withdrawing nature of fluorine atoms can influence the electronic properties of adjacent functional groups, thereby modulating biological activity. Studies have demonstrated that compounds derived from 4,4,5,5-tetrafluoro-3,3-dimethylpent-1-yne can exhibit potent interactions with biological targets. This has spurred interest in exploring its potential as a scaffold for small-molecule drugs.

The synthesis of 4,4,5,5-tetrafluoro-3,3-dimethylpent-1-yne involves sophisticated organic transformations that highlight its synthetic utility. The introduction of four fluorine atoms into a non-aromatic hydrocarbon framework requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as organometallic chemistry and flow synthesis have been utilized to optimize these processes. These methods not only enhance efficiency but also improve scalability for industrial applications.

One of the most intriguing aspects of this compound is its potential in materials science. Fluorinated alkynes can be polymerized or incorporated into polymers to create materials with unique properties. For example, they can be used to develop coatings with enhanced thermal stability or luminescent materials for optoelectronic applications. The rigidity imparted by the tetrafluoro-substituents makes it an attractive candidate for designing advanced functional materials.

The chemical reactivity of 4,4,5,5-tetrafluoro-3,3-dimethylpent-1-yne extends beyond simple substitution reactions. It can participate in various cycloaddition reactions that lead to complex cyclic structures. These reactions are particularly useful in constructing heterocyclic compounds that are prevalent in bioactive molecules. The ability to selectively functionalize different positions within the molecule allows chemists to tailor its properties for specific applications.

Recent advances in computational chemistry have also contributed to our understanding of this compound's behavior. Molecular modeling studies have provided insights into its interaction with biological targets and its potential role in drug design. These simulations help predict how modifications to its structure might affect its biological activity. Such computational tools are indispensable in modern drug discovery pipelines.

The industrial significance of 4,4,5,5-tetrafluoro-3,3-dimethylpent-1-yne cannot be overstated. Its unique properties make it a valuable intermediate for producing high-performance materials and bioactive molecules. As research continues to uncover new applications for fluorinated compounds, this compound is likely to play an increasingly important role in both academic and industrial settings.

In conclusion,4, 4,,5,,5-tetrafluoro- *dimethylpent-1-yne* is a remarkable chemical entity with broad applicability across multiple scientific disciplines. Its synthesis challenges and unique properties make it a subject of intense research interest. As our understanding of its potential evolves, this compound promises to contribute significantly to advancements in pharmaceuticals, materials science, and synthetic chemistry.